Cas no 436851-80-8 (tert-Butyl 4-(6-aminopyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(6-aminopyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 436851-80-8
• MF: C₁₃H₂₁N₅O₂
• MW: 279.338142156601
• MDL: MFCD11109805
• CID: 1081331
• PubChem ID: 21934614
• Update Time: 2025-04-20

tert-Butyl 4-(6-aminopyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-aminopyrimidin-4-yl)piperazine-1-carboxylate
• 1-Boc-4-(6-Aminopyrimidin-4-yl)piperazine
• CHEMBL4519038
• DB-070458
• CS-0154693
• EN300-157185
• 436851-80-8
• AKOS022175148
• tert-Butyl4-(6-aminopyrimidin-4-yl)piperazine-1-carboxylate
• SCHEMBL6797934
• D82731
• A872659
• MFCD11109805
• BS-17071
• JOZCBLMCQBMONN-UHFFFAOYSA-N
• DTXSID50620318

• MDL： MFCD11109805
• Inchi： 1S/C13H21N5O2/c1-13(2,3)20-12(19)18-6-4-17(5-7-18)11-8-10(14)15-9-16-11/h8-9H,4-7H2,1-3H3,(H2,14,15,16)
• InChI Key： JOZCBLMCQBMONN-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(N)N=CN=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.17000
• Monoisotopic Mass: 279.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.58000
• LogP: 1.70000